N-methyl-N-[(2-methylphenyl)methyl]furan-2-carboxamide

• IUPAC Name: N-methyl-N-[(2-methylphenyl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C14H15NO2/c1-11-6-3-4-7-12(11)10-15(2)14(16)13-8-5-9-17-13/h3-9H,10H2,1-2H3
• InChI Key: RSGCBDPMFINYLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(C)C(=O)C2=CC=CO2
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol

Description

N-methyl-N-[(2-methylphenyl)methyl]furan-2-carboxamide, also known as MDMB-FUBINACA, is a synthetic cannabinoid that has gained popularity in the research community due to its potent psychoactive effects. MDMB-FUBINACA is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, but is more potent and has a longer duration of action.

Mechanism of Action

N-methyl-N-[(2-methylphenyl)methyl]furan-2-carboxamideA acts as a full agonist at the CB1 and CB2 cannabinoid receptors, which are located throughout the brain and body. Activation of these receptors leads to a variety of physiological and psychological effects, including altered mood, perception, and cognition.
Biochemical and Physiological Effects:
N-methyl-N-[(2-methylphenyl)methyl]furan-2-carboxamideA has been shown to produce a range of biochemical and physiological effects in animal models, including increased heart rate, blood pressure, and body temperature, as well as altered levels of neurotransmitters such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-N-[(2-methylphenyl)methyl]furan-2-carboxamideA in lab experiments is its potency, which allows for smaller doses to be used and potentially reduces the number of animals needed for testing. However, its potency can also make it difficult to accurately dose and may lead to unintended adverse effects.

Future Directions

There are several potential future directions for research on N-methyl-N-[(2-methylphenyl)methyl]furan-2-carboxamideA, including exploring its potential therapeutic uses in treating conditions such as chronic pain and anxiety, investigating the long-term effects of synthetic cannabinoids on the brain and body, and developing new synthetic cannabinoids with improved safety profiles and therapeutic potential.

Synthesis Methods

N-methyl-N-[(2-methylphenyl)methyl]furan-2-carboxamideA is synthesized by reacting 4-fluorobenzyl cyanide with N-methyl-2-phenylacetamide in the presence of a Lewis acid catalyst. The resulting product is then treated with furan-2-carboxylic acid chloride to form N-methyl-N-[(2-methylphenyl)methyl]furan-2-carboxamideA.

Scientific Research Applications

N-methyl-N-[(2-methylphenyl)methyl]furan-2-carboxamideA has been used in a variety of scientific research applications, including studying the mechanism of action of synthetic cannabinoids, exploring the potential therapeutic uses of cannabinoids, and investigating the effects of synthetic cannabinoids on the brain and body.